Cas no 1805497-83-9 (3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride)
1805497-83-9 structure
Product Name:3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
CAS No:1805497-83-9
MF:C8H6ClNO2S2
MW:247.72173833847
CID:5001827
Update Time:2023-08-25
3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
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- Inchi: 1S/C8H6ClNO2S2/c1-5-2-3-7(14(9,11)12)8(13)6(5)4-10/h2-3,13H,1H3
- InChI Key: RNXNYWLBIIJCAR-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC(C)=C(C#N)C=1S)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 353
- XLogP3: 2.2
- Topological Polar Surface Area: 67.3
3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013905-1g |
3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1805497-83-9 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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